5-((3,4-Dimethoxyphenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a thiazolo[3,2-b][1,2,4]triazol ring, and a dimethoxyphenyl group . Piperidines are six-membered heterocycles that are important synthetic fragments for designing drugs . They are present in more than twenty classes of pharmaceuticals .
Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The thiazolo[3,2-b][1,2,4]triazol ring is a fused heterocyclic system containing nitrogen and sulfur atoms.Scientific Research Applications
Synthesis and Antimicrobial Activities
- Novel 1,2,4-triazole derivatives have been synthesized, showcasing significant antimicrobial activities against various microorganisms. This indicates the potential application of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Pharmacological Profile
- Another study on a structurally related compound revealed its potent and orally active properties as a 5-HT2C receptor agonist, suggesting its utility in therapeutic interventions for conditions modulated by this receptor (Kimura et al., 2004).
Molecular Stabilities and Docking Studies
- Research on benzimidazole derivatives bearing 1,2,4-triazole has conducted molecular stabilities, conformational analyses, and molecular docking studies, indicating the importance of these compounds in developing potential anticancer agents (Karayel, 2021).
Antimicrobial and Anti-Proliferative Activities
- A study on 1,3,4-oxadiazole N-Mannich bases demonstrated broad-spectrum antibacterial activities and anti-proliferative activity against various cancer cell lines, highlighting the therapeutic potential of these compounds (Al-Wahaibi et al., 2021).
Properties
IUPAC Name |
5-[(3,4-dimethoxyphenyl)-piperidin-1-ylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3S/c1-4-16-21-20-24(22-16)19(25)18(28-20)17(23-10-6-5-7-11-23)13-8-9-14(26-2)15(12-13)27-3/h8-9,12,17,25H,4-7,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUQKGIDKOBVNIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C=C3)OC)OC)N4CCCCC4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.